Cas no 175393-09-6 (5-Bromo-2-(Cbz-amino)pyridine)

• Product Name: 5-Bromo-2-(Cbz-amino)pyridine
• CAS No: 175393-09-6
• MF: C₁₃H₁₁BrN₂O₂
• MW: 307.142642259598
• MDL: MFCD11976386
• CID: 857214
• PubChem ID: 10590824
• Update Time: 2025-10-30

5-Bromo-2-(Cbz-amino)pyridine Chemical and Physical Properties

Names and Identifiers

• Benzyl (5-bromopyridin-2-yl)carbamate
• (5‐BROMO‐2‐PYRIDINYL)CARBAMIC ACID BENZYL ESTER
• 5-Bromo-2-(Cbz-amino)pyridine
• Carbamic acid, (5-bromo-2-pyridinyl)-,phenylmethyl ester
• Carbamic acid,(5-bromo-2-pyridinyl)-,phenylmethyl ester (9Cl)
• Benzyl 5-bromopyridin-2-ylcarbamate
• 175393-09-6
• DTXSID20442241
• Carbamic acid, (5-bromo-2-pyridinyl)-, phenylmethyl ester (9CI)
• SCHEMBL7090892
• G73027
• XAHHPDSPSWOXMS-UHFFFAOYSA-N
• Carbamic acid,(5-bromo-2-pyridinyl)-,phenylmethyl ester
• AKOS015834718
• EN300-4753977
• (5-Bromo-pyridin-2-yl)-carbamic acid benzyl ester
• Benzyl(5-bromopyridin-2-yl)carbamate
• BS-21759
• Benzyl N-(5-bromopyridin-2-yl)carbamate
• CS-0211877
• MFCD11976386

• MDL： MFCD11976386
• Inchi： 1S/C13H11BrN2O2/c14-11-6-7-12(15-8-11)16-13(17)18-9-10-4-2-1-3-5-10/h1-8H,9H2,(H,15,16,17)
• InChI Key： XAHHPDSPSWOXMS-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 306.00000
• Monoisotopic Mass: 306.00039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• PSA: 51.22000
• LogP: 3.66580

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on 5-Bromo-2-(Cbz-amino)pyridine

5-Bromo-2-(Cbz-amino)pyridine (CAS No. 175393-09-6): A Versatile Building Block in Modern Organic Synthesis

In the realm of organic chemistry, 5-Bromo-2-(Cbz-amino)pyridine (CAS No. 175393-09-6) has emerged as a pivotal intermediate for the construction of complex molecular architectures. This compound, characterized by its brominated pyridine core and Cbz-protected amine, is widely utilized in pharmaceutical research, agrochemical development, and materials science. Its unique structural features make it a sought-after reagent for cross-coupling reactions, heterocyclic synthesis, and peptide modifications, aligning with the growing demand for tailored organic molecules in drug discovery.

The 5-Bromo-2-(Cbz-amino)pyridine scaffold is particularly valuable in medicinal chemistry, where it serves as a precursor for kinase inhibitors and GPCR-targeting compounds. Recent trends in AI-driven drug design and high-throughput screening have further amplified its relevance, as researchers seek modular building blocks to accelerate lead optimization. The bromo substituent at the 5-position enables efficient Suzuki-Miyaura couplings, while the Cbz group offers orthogonal protection for downstream functionalization—a feature highlighted in numerous peer-reviewed publications.

From a synthetic perspective, CAS 175393-09-6 exemplifies the convergence of atom economy and step efficiency. Its compatibility with microwave-assisted synthesis and flow chemistry protocols addresses contemporary needs for sustainable and scalable methodologies. Notably, its applications extend to OLED materials, where brominated pyridines contribute to electron-transport layers—a hot topic in renewable energy discussions.

Quality control of 5-Bromo-2-(Cbz-amino)pyridine is critical, with HPLC and NMR being standard analytical tools. Suppliers often emphasize batch-to-batch consistency, as impurities can impact downstream reactions. This aligns with industry-wide shifts toward quality-by-design (QbD) principles, a frequent search query among chemists optimizing synthetic routes.

In summary, 5-Bromo-2-(Cbz-amino)pyridine (CAS No. 175393-09-6) bridges fundamental research and industrial applications, embodying the synergy between structural versatility and practical utility. Its role in advancing precision medicine and green chemistry ensures its enduring significance in the scientific community.